N-(sec-butyl)-1-((2-chloro-6-fluorobenzyl)thio)-5-oxo-4-propyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: N-butan-2-yl-1-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-oxo-4-propyl-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C24H25ClFN5O2S/c1-4-11-30-22(33)16-10-9-15(21(32)27-14(3)5-2)12-20(16)31-23(30)28-29-24(31)34-13-17-18(25)7-6-8-19(17)26/h6-10,12,14H,4-5,11,13H2,1-3H3,(H,27,32)
• InChI Key: NPVHIYIJACSZAL-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=C(C=C2)C(=O)NC(C)CC)N3C1=NN=C3SCC4=C(C=CC=C4Cl)F
• Molecular Formula: C24H25ClFN5O2S
• Molecular Weight: 502.0 g/mol

Description

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures have been studied. For example, [1,2,4]triazolo[4,3-a]quinoxaline derivatives were subjected to antiviral and cytotoxicity screening.

Scientific Research Applications

Optoelectronic Applications of Quinazoline Derivatives

Quinazolines, including compounds like N-(sec-butyl)-1-((2-chloro-6-fluorobenzyl)thio)-5-oxo-4-propyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide, are crucial in medicinal chemistry due to their biological activities. These compounds have garnered significant attention for their potential in creating optoelectronic materials. Notably, quinazoline derivatives have been applied in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. Their incorporation into π-extended conjugated systems is particularly valuable for novel optoelectronic materials. These derivatives have shown promising electroluminescent properties and are used in the fabrication of materials for organic light-emitting diodes (OLEDs), including highly efficient red phosphorescent OLEDs and white OLEDs. Additionally, arylvinylsubstituted quinazolines are being explored as potential structures for nonlinear optical materials and colorimetric pH sensors. The versatility of quinazoline and pyrimidine derivatives makes them suitable for a range of applications, including use as photosensitizers for dye-sensitized solar cells and thermally activated delayed fluorescence emitters (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Medicinal Chemistry of Quinazoline Derivatives

Quinazoline derivatives constitute a vital class of compounds in medicinal chemistry, found in over 200 naturally occurring alkaloids. These compounds have been extensively studied and used in specific biological activities. The quinazoline nucleus's stability has led researchers to introduce many bioactive moieties to create potential medicinal agents. The designed quinazoline compounds have shown antibacterial activity against various bacterial strains. The review emphasizes the importance of quinazoline derivatives in countering antibiotic resistance, highlighting their potential as lead molecules for drug development (Tiwary, Pradhan, Nanda, & Chakraborty, 2016).